Cas no 68728-03-0 (Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide)

• Product name: Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide
• CAS No: 68728-03-0
• MF: C₁₃H₁₄N₂O₂S₂
• MW: 294.39246
• CID: 526974
• PubChem ID: 5337684

Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide
• 4-methyl-N'-[1-(2-thienyl)ethylidene]benzenesulfonohydrazide
• AC1NSPDE
• BIM-0011523.P001
• MolPort-002-366-006
• NSC254982
• NSC-254982
• SMR000135157
• AKOS000979927
• CHEMBL3189171
• 4-methyl-N-[(E)-1-thiophen-2-ylethylideneamino]benzenesulfonamide
• MLS000530180
• 68728-03-0
• DTXSID80416706
• SR-01000197188-1
• 4-METHYL-N'-(1-(2-THIENYL)ETHYLIDENE)BENZENESULFONOHYDRAZIDE
• SR-01000197188

• Inchi： InChI=1S/C13H14N2O2S2/c1-10-5-7-12(8-6-10)19(16,17)15-14-11(2)13-4-3-9-18-13/h3-9,15H,1-2H3/b14-11+
• InChI Key： QYIGWVSKOVPXJX-SDNWHVSQSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C2=CC=CS2

Computed Properties

• Exact Mass: 294.04982
• Monoisotopic Mass: 294.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 58.53